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Compound of Interest

Compound Name: Metrizoic Acid

Cat. No.: B1676533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metrizoic acid is a tri-iodinated benzoic acid derivative formerly used as a radiographic

contrast agent.[1] Its high iodine content results in the attenuation of X-rays, providing

enhanced visualization of internal structures such as blood vessels and the urinary tract.[1][2]

This guide provides a comprehensive overview of the physicochemical properties of Metrizoic
Acid, offering critical data and methodologies for researchers and professionals in drug

development and related scientific fields. While Metrizoic Acid has been largely superseded

by newer, lower-osmolality contrast agents, its well-defined chemical structure and properties

make it a valuable case study in the development of diagnostic pharmaceuticals.

Chemical and Physical Properties
Metrizoic acid is a white, crystalline solid.[3] A summary of its key physicochemical properties

is presented in Table 1. It is important to note that while some of these properties have been

experimentally determined, others are based on computational predictions and should be

considered as such.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1676533?utm_src=pdf-interest
https://www.benchchem.com/product/b1676533?utm_src=pdf-body
https://en.wikipedia.org/wiki/Metrizoic_acid
https://en.wikipedia.org/wiki/Metrizoic_acid
https://howradiologyworks.com/contrast-agents-radiographic-contrast-agents-and-iodinated-contrast-media/
https://www.benchchem.com/product/b1676533?utm_src=pdf-body
https://www.benchchem.com/product/b1676533?utm_src=pdf-body
https://www.benchchem.com/product/b1676533?utm_src=pdf-body
https://www.benchchem.com/product/b1676533?utm_src=pdf-body
https://www.cambridgemedchemconsulting.com/DDResources/Physiochem/logD.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C12H11I3N2O4 [4]

Molecular Weight 627.94 g/mol

Melting Point 281-282 °C

Water Solubility 0.0877 mg/mL (Predicted)

Solubility in DMSO Soluble

pKa (Strongest Acidic) 2.16 (Predicted)

logP 2.18 (ALOGPS, Predicted)

Appearance Solid

Color White

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Metrizoic Acid are not extensively available in the public domain. However, based on standard

laboratory practices for compounds of this nature, the following methodologies would be

appropriate.

Determination of Melting Point
The melting point of Metrizoic Acid can be determined using a standard capillary melting point

apparatus.

Protocol:

A small, finely powdered sample of Metrizoic Acid is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.
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The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting point range. A sharp melting point range is

indicative of high purity.

Determination of Water Solubility
The shake-flask method is a common technique for determining the water solubility of a

compound.

Protocol:

An excess amount of Metrizoic Acid is added to a known volume of distilled water in a flask.

The flask is sealed and agitated at a constant temperature until equilibrium is reached.

The solution is then filtered to remove any undissolved solid.

The concentration of Metrizoic Acid in the saturated aqueous solution is determined by a

suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC).

Determination of pKa by Potentiometric Titration
Potentiometric titration is a precise method for determining the acid dissociation constant (pKa)

of a substance.

Protocol:

A known concentration of Metrizoic Acid is dissolved in a suitable solvent, typically a co-

solvent system like water-methanol for sparingly soluble compounds.

The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of known

concentration.

The pH of the solution is measured after each addition of the titrant using a calibrated pH

meter.

A titration curve is generated by plotting the pH versus the volume of titrant added.
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The pKa is determined from the pH at the half-equivalence point on the titration curve.

Determination of logP by Shake-Flask Method
The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and can

be determined using the shake-flask method.

Protocol:

A known amount of Metrizoic Acid is dissolved in a mixture of n-octanol and water.

The mixture is shaken until equilibrium is achieved, allowing the compound to partition

between the two phases.

The n-octanol and water phases are separated.

The concentration of Metrizoic Acid in each phase is determined using a suitable analytical

method, such as HPLC or UV-Vis spectroscopy.

The logP value is calculated as the logarithm of the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase.

Purity Analysis by Reverse-Phase High-Performance
Liquid Chromatography (RP-HPLC)
RP-HPLC is a powerful technique for assessing the purity of pharmaceutical compounds.

Protocol:

Mobile Phase Preparation: A suitable mobile phase is prepared, typically a mixture of an

aqueous buffer and an organic solvent such as acetonitrile or methanol. The pH of the

aqueous phase may be adjusted to ensure the analyte is in a single ionic form.

Standard and Sample Preparation: A standard solution of Metrizoic Acid of known

concentration and a solution of the sample to be analyzed are prepared in a suitable solvent.

Chromatographic Conditions: A C18 column is commonly used for the separation of non-

polar to moderately polar compounds. The column is equilibrated with the mobile phase.
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Injection and Elution: A specific volume of the sample solution is injected into the HPLC

system. The components of the sample are separated based on their hydrophobicity as they

pass through the column. A gradient elution, where the composition of the mobile phase is

changed over time, may be employed to achieve better separation of impurities.

Detection: The eluted components are detected using a UV detector at a wavelength where

Metrizoic Acid exhibits strong absorbance.

Data Analysis: The purity of the sample is determined by comparing the peak area of

Metrizoic Acid to the total area of all peaks in the chromatogram.

Synthesis of Metrizoic Acid
A detailed, step-by-step laboratory synthesis protocol for Metrizoic Acid is not readily available

in peer-reviewed literature. However, a plausible synthetic route can be devised based on the

known synthesis of other iodinated benzoic acid derivatives. The general approach involves the

iodination of a benzoic acid precursor followed by functional group manipulations.

A potential synthetic pathway is outlined below:

3,5-Diaminobenzoic Acid 3,5-Diamino-2,4,6-triiodobenzoic Acid

Iodination
(e.g., ICl)

3-Acetamido-5-amino-2,4,6-triiodobenzoic Acid

Selective
Acetylation

3-Acetamido-5-(N-methylamino)-2,4,6-triiodobenzoic Acid
Methylation

Metrizoic Acid
Acetylation

Click to download full resolution via product page

Caption: Plausible synthetic pathway for Metrizoic Acid.

Mechanism of Action as a Radiographic Contrast
Agent
Metrizoic Acid does not exert its diagnostic effect through interaction with a specific biological

signaling pathway. Instead, its utility as a contrast agent is based on its physical property of X-

ray attenuation. The high atomic number of the three iodine atoms in the molecule leads to a

high electron density, which effectively absorbs X-rays. When administered, Metrizoic Acid
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increases the X-ray attenuation of the tissues or fluids in which it is distributed, thereby

enhancing the contrast in the resulting radiographic image.

The following diagram illustrates the general workflow of using Metrizoic Acid as a contrast

agent.
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Caption: Mechanism of action of Metrizoic Acid as a contrast agent.

Physicochemical Characterization Workflow
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The comprehensive physicochemical characterization of a pharmaceutical compound like

Metrizoic Acid is a critical step in its development. The following diagram outlines a general

workflow for this process.
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Caption: General workflow for physicochemical characterization.

Conclusion
This technical guide has provided a detailed overview of the physicochemical properties of

Metrizoic Acid. The compiled data, including molecular characteristics, solubility, pKa, and

logP, offer valuable information for researchers. While specific experimental protocols for

Metrizoic Acid are not widely published, this guide has outlined standard and appropriate

methodologies for their determination. The visualizations provided for its synthesis, mechanism

of action, and characterization workflow serve to further elucidate the key aspects of this

compound. Although no longer in widespread clinical use, the study of Metrizoic Acid's
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properties remains relevant for the understanding and development of iodinated contrast

agents and other pharmaceutical compounds. Further experimental validation of the predicted

physicochemical parameters would be beneficial for a more complete understanding of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1676533?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Metrizoic_acid
https://howradiologyworks.com/contrast-agents-radiographic-contrast-agents-and-iodinated-contrast-media/
https://www.cambridgemedchemconsulting.com/DDResources/Physiochem/logD.html
https://encyclopedia.pub/entry/26444
https://www.benchchem.com/product/b1676533#what-are-the-physicochemical-properties-of-metrizoic-acid
https://www.benchchem.com/product/b1676533#what-are-the-physicochemical-properties-of-metrizoic-acid
https://www.benchchem.com/product/b1676533#what-are-the-physicochemical-properties-of-metrizoic-acid
https://www.benchchem.com/product/b1676533#what-are-the-physicochemical-properties-of-metrizoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

